Cas no 886851-49-6 (N-methyl-3-pyrimidin-2-ylbenzylamine)

• Product Name: N-methyl-3-pyrimidin-2-ylbenzylamine
• CAS No: 886851-49-6
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD09702386
• CID: 720028
• PubChem ID: 24229568
• Update Time: 2025-05-19

N-methyl-3-pyrimidin-2-ylbenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-3-(2-pyrimidinyl)-
• N-methyl-1-(3-pyrimidin-2-ylphenyl)methanamine
• N-methyl-3-pyrimidin-2-ylbenzylamine
• CS-0458527
• MFCD09702386
• 886851-49-6
• AKOS006344500
• N-Methyl-1-[3-(pyrimidin-2-yl)phenyl]methanamine
• FT-0758639
• N-Methyl-1-(3-(pyrimidin-2-yl)phenyl)methanamine
• methyl({[3-(pyrimidin-2-yl)phenyl]methyl})amine
• DTXSID80640281
• MS-22494
• N-Methyl-3-pyrimidin-2-ylbenzylamine, AldrichCPR
• DB-078122

• MDL： MFCD09702386
• Inchi： 1S/C12H13N3/c1-13-9-10-4-2-5-11(8-10)12-14-6-3-7-15-12/h2-8,13H,9H2,1H3
• InChI Key： AHOVMAYXXRVWIS-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC=C(C2N=CC=CN=2)C=1

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 264.3°C at 760 mmHg
• Flash Point: 113.6°C
• Refractive Index: 1.572
• PSA: 37.81000
• LogP: 2.25390

N-methyl-3-pyrimidin-2-ylbenzylamine Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-methyl-3-pyrimidin-2-ylbenzylamine

Professional Introduction to N-methyl-3-pyrimidin-2-ylbenzylamine (CAS No. 886851-49-6)

N-methyl-3-pyrimidin-2-ylbenzylamine, a compound with the chemical identifier CAS No. 886851-49-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The synergistic arrangement of its functional groups—specifically the N-methyl moiety and the 3-pyrimidin-2-ylbenzylamine backbone—provides a unique framework for modulating biological pathways and enhancing therapeutic efficacy.

Recent studies have highlighted the compound's promising role in addressing complex diseases by leveraging its structural properties. The benzylamine moiety, in particular, is well-documented for its ability to interact with various biological targets, making it a valuable scaffold for designing novel pharmacological agents. In contrast, the pyrimidine ring introduces additional layers of complexity, enabling selective binding to specific enzymes and receptors involved in critical metabolic processes.

The incorporation of the N-methyl group further refines the compound's pharmacokinetic profile, enhancing its stability and bioavailability. This modification is particularly noteworthy in the context of drug design, as it allows for greater control over metabolic degradation and distribution within the body. Such attributes make N-methyl-3-pyrimidin-2-ylbenzylamine an attractive candidate for further investigation in both preclinical and clinical settings.

Current research initiatives are exploring the compound's potential in oncology, where its ability to disrupt aberrant signaling pathways has shown promise. Preclinical trials have indicated that derivatives of this compound exhibit inhibitory effects on key enzymes associated with tumor growth and progression. The pyrimidine moiety, in particular, has been identified as a critical component in mediating these interactions, suggesting that further optimization could yield even more potent antineoplastic agents.

Beyond oncology, N-methyl-3-pyrimidin-2-ylbenzylamine is being evaluated for its therapeutic potential in neurodegenerative disorders. Emerging evidence suggests that its molecular structure can cross the blood-brain barrier, offering a pathway for treating conditions such as Alzheimer's disease and Parkinson's disease. The benzylamine group's affinity for neural receptors has been particularly noted, providing a rationale for its exploration as a neuroprotective agent.

The compound's versatility extends to anti-inflammatory applications as well. Studies have demonstrated its capacity to modulate inflammatory responses by interacting with cyclooxygenase (COX) enzymes and other mediators of inflammation. This dual functionality—targeting both metabolic and inflammatory pathways—positions N-methyl-3-pyrimidin-2-ylbenzylamine as a multifaceted therapeutic candidate with broad clinical implications.

In terms of synthetic methodologies, the preparation of N-methyl-3-pyrimidin-2-ylbenzylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrimidine-benzylamine scaffold efficiently. These synthetic strategies not only ensure high yields but also facilitate modifications that can enhance pharmacological properties.

The compound's physicochemical properties, including solubility and melting point, have been thoroughly characterized to optimize formulation development. Its solubility profile suggests potential for oral administration, although further studies are needed to assess bioavailability and metabolic fate. Advances in computational chemistry have also enabled virtual screening approaches to identify optimal derivatives of this compound, streamlining the drug discovery process.

Ethical considerations are paramount in the development of new pharmaceuticals like N-methyl-3-pyrimidin-2-ylbenzylamine. Rigorous toxicological assessments have been conducted to evaluate acute and chronic toxicity profiles, ensuring safety for human use. These studies include evaluations of organ-specific effects, genotoxicity, and long-term carcinogenic potential—a comprehensive approach essential for advancing candidates into clinical trials.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising analogs of N-methyl-3-pyrimidin-2-ylbenzylamine. By analyzing vast datasets of biological activity and structural data, researchers can predict novel derivatives with enhanced efficacy or reduced side effects. This computational pipeline complements traditional experimental methods, offering a synergistic approach to optimizing lead compounds.

The future direction of research on N-methyl-3-pyrimidin-2-ylbenzylamine includes exploring its role in combination therapies. Preliminary data suggest that pairing this compound with other pharmacological agents could yield synergistic effects that surpass single-agent treatments. Such combinations are particularly relevant in oncology and chronic diseases where multifaceted approaches are often required to achieve durable therapeutic outcomes.

In conclusion, N-methyl-3-pyrimidin-2-ylbenzylamine (CAS No. 886851-49-6) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups offers multiple avenues for therapeutic intervention across diverse disease areas. As research progresses, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals that address unmet medical needs with greater precision and efficacy.